Cas no 14440-80-3 (Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester)
14440-80-3 structure
Product Name:Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
CAS No:14440-80-3
MF:C24H44O6
MW:428.602568626404
CID:167540
PubChem ID:22038
Update Time:2025-04-19
Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
- 2-(2-octadecanoyloxypropanoyloxy)propanoic acid
- 2-(1-Carboxyethoxy)-1-methyl-2-oxoethyl stearate
- 2-{[2-(octadecanoyloxy)propanoyl]oxy}propanoic acid
- BRN 2164961
- Marvic acid
- Stearic acid, ester with lactic acid bimol ester
- Stearolac
- Stearoyl lactylic acid
- Stearoyl-2-lactylate
- Stearoyllactoyllactic acid
- Einecs 238-418-2
- Stearoyllactylate salt
- NS00014090
- 2-((2-(Stearoyloxy)propanoyl)oxy)propanoic acid
- STEARIC ACID, ESTER WITH LACTIC ACID BIMOL. ESTER
- stearyl lactylate
- SCHEMBL451195
- stearoyl lactylate
- L98N90X0NI
- Q27282867
- LACTIC ACID, BIMOL. ESTER, STEARATE
- Octadecanoic acid, 2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
- UNII-L98N90X0NI
- 14440-80-3
- DTXSID1047231
- Stearoyl-2-lactylic acid
-
- Inchi： 1S/C24H44O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)29-21(3)24(28)30-20(2)23(26)27/h20-21H,4-19H2,1-3H3,(H,26,27)
- InChI Key： KHICUSAUSRBPJT-UHFFFAOYSA-N
- SMILES： O(C(C(=O)OC(C(=O)O)C)C)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 428.31392
- Monoisotopic Mass: 428.313789
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 22
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9
- XLogP3: 8.8
Experimental Properties
- Density: 1.003
- Boiling Point: 532.7°Cat760mmHg
- Flash Point: 166.2°C
- Refractive Index: 1.465
- PSA: 89.9
Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester Related Literature
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Fan C. Wang,Alejandro G. Marangoni RSC Adv. 2015 5 96746
-
Yanan Yang,Chongming Wu Food Funct. 2022 13 7409
-
F. J. E. T. Andrade,P. B. S. Albuquerque,G. M. D. Moraes,M. D. P. Farias,D. M. A. Teixeira-Sá,A. A. Vicente,M. G. Carneiro-da-Cunha Food Funct. 2018 9 6369
-
4. Investigations of in vitro bioaccessibility from interesterified stearic and oleic acid-rich blendsS. H. Thilakarathna,M. Rogers,Y. Lan,S. Huynh,A. G. Marangoni,L. E. Robinson,A. J. Wright Food Funct. 2016 7 1932
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Guoyan Li,Wan Jun Lee,Chin Ping Tan,Oi Ming Lai,Yong Wang,Chaoying Qiu Food Funct. 2021 12 11732
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